Cas no 1462-94-8 (Pyridine,2-butyl-3,4,5,6-tetrahydro-)

• Product Name: Pyridine,2-butyl-3,4,5,6-tetrahydro-
• CAS No: 1462-94-8
• MF: C₉H₁₇N
• MW: 139.23798251152
• CID: 233813
• PubChem ID: 566327
• Update Time: 2025-04-19

Pyridine,2-butyl-3,4,5,6-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• Pyridine,2-butyl-3,4,5,6-tetrahydro-
• 6-butyl-2,3,4,5-tetrahydropyridine
• 2-Butyl-3,4,5,6-tetrahydropyridine
• 6-Butyl-2,3,4,5-tetrahydropyridine #
• Pyridine, 2-butyl-3,4,5,6-tetrahydro-
• CHEBI:201801
• 1462-94-8
• DTXSID80163304
• 2-Butyl-1-azacyclohexene iminium salt
• MRDSIKWOSNLBFX-UHFFFAOYSA-N

• Inchi： 1S/C9H17N/c1-2-3-6-9-7-4-5-8-10-9/h2-8H2,1H3
• InChI Key： MRDSIKWOSNLBFX-UHFFFAOYSA-N
• SMILES： N1CCCCC=1CCCC

Computed Properties

• Exact Mass: 139.13621
• Monoisotopic Mass: 139.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Tetrahydropyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Tetrahydropyridines